Cas no 5731-13-5 (4-(4-Ethylphenyl)benzoic Acid)

4-(4-Ethylphenyl)benzoic Acid Properties

Names and Identifiers

• 4'-Ethyl-[1,1'-biphenyl]-4-carboxylic acid
• 4'-Ethylbiphenyl-4-carboxylic acid
• 4-(4-Ethylphenyl)Benzoic Acid
• 4-Ethylbiphenyl-4'-carboxylic acid
• CS-W013025
• NS00095923
• SCHEMBL403155
• CHEMBL443832
• 5731-13-5
• 4'-Ethyl[1,1'-biphenyl]-4-carboxylic acid #
• 4'-Ethyl-4-biphenylcarboxylic acid
• AC-8746
• DTXSID20880826
• 4-Ethyl-[1,1-biphenyl]-4-carboxylic acid
• 4''-ethylbiphenyl-4-carboxylic acid
• FT-0617956
• 4-Ethyl-[1,1-biphenyl]-4-carboxylicacid
• MFCD00010210
• SY101136
• 4'-Ethyl-4-biphenylcarboxylic acid, 98%
• 4''-ethyl-biphenyl-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-ethyl-
• A12658
• BDBM50329374
• STR05346
• AKOS002679749
• 4'-ethyl-biphenyl-4-carboxylic acid
• 4 inverted exclamation mark -Ethylbiphenyl-4-carboxylic Acid
• +Expand

• MDL： MFCD00010210
• InChIKey： SCEBDBNGUCNRCE-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O2/c1-2-11-3-5-12(6-4-11)13-7-9-14(10-8-13)15(16)17/h3-10H,2H2,1H3,(H,16,17)
• SMILES： CCC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O
• BRN： 2616112

Computed Properties

• Exact Mass: 226.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 225.091555
• Heavy Atom Count: 17
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• LogP: 3.61420
• PSA: 37.30000
• Refractive Index: 1.6530 (estimate)
• Boiling Point: 327.88°C (rough estimate)
• Melting Point: 221°C
• Flash Point: 180.5°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0891 (rough estimate)

4-(4-Ethylphenyl)benzoic Acid Security Information

• Safety Term：S24/25-S36-S26
• Safety Instruction： S24/25-S36-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Risk Phrases： 36/37/38

4-(4-Ethylphenyl)benzoic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%